2-(4-oxo-6-propylthieno[2,3-d]pyrimidin-3(4H)-yl)-N'-[(1E)-1-(thiophen-2-yl)propylidene]acetohydrazide

• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 2-(4-oxo-6-propylthieno[2,3-d]pyrimidin-3-yl)-N-[(E)-1-thiophen-2-ylpropylideneamino]acetamide
• InChI: InChI=1S/C18H20N4O2S2/c1-3-6-12-9-13-17(26-12)19-11-22(18(13)24)10-16(23)21-20-14(4-2)15-7-5-8-25-15/h5,7-9,11H,3-4,6,10H2,1-2H3,(H,21,23)/b20-14+
• InChI Key: CBNHJBRLWQLWPG-XSFVSMFZSA-N
• Isomeric SMILES: CCCC1=CC2=C(S1)N=CN(C2=O)CC(=O)N/N=C(\CC)/C3=CC=CS3
• Canonical SMILES: CCCC1=CC2=C(S1)N=CN(C2=O)CC(=O)NN=C(CC)C3=CC=CS3

Description

2-[4-OXO-6-PROPYLTHIENO[2,3-D]PYRIMIDIN-3(4H)-YL]-N-[(E)-1-(2-THIENYL)PROPYLIDENE]ACETOHYDRAZIDE is a complex organic compound with a molecular formula of C11H14N4O2S It is a derivative of thienopyrimidine, a class of compounds known for their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[4-OXO-6-PROPYLTHIENO[2,3-D]PYRIMIDIN-3(4H)-YL]-N-[(E)-1-(2-THIENYL)PROPYLIDENE]ACETOHYDRAZIDE typically involves multi-step organic reactions. The starting materials often include thienopyrimidine derivatives and hydrazides. The reaction conditions may involve the use of solvents such as ethanol or methanol, and catalysts like acids or bases to facilitate the reaction. The process may also require controlled temperatures and pressures to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactors and more efficient catalysts to optimize the yield and reduce production costs. The process would also include purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications .